Sigma-2 Binding Affinity vs. σ2-Selective Analogs
4-(Adamantan-2-ylmethyl)piperidine demonstrates measurable sigma-2 receptor binding with a Ki of 90 nM in rat PC12 cells [1] and a Ki of 23 nM against TMEM97 (unknown origin) [2]. In comparison, the potent σ2-selective phenylpropylpiperidine analog YM-022 exhibits a Ki of 0.068 nM at the gastrin/CCK-B receptor and 0.110 nM at beta-2 adrenergic receptor [3]. While the target compound shows substantially lower absolute affinity than the most optimized σ2 ligands, this moderate Ki value (23-90 nM range) positions it as a useful scaffold for further derivatization rather than a high-potency tool compound.
| Evidence Dimension | Sigma-2 receptor binding affinity (Ki) |
|---|---|
| Target Compound Data | 90 nM (rat PC12 cells); 23 nM (TMEM97, unknown origin) |
| Comparator Or Baseline | YM-022 (phenylpropylpiperidine): Ki = 0.068 nM (CCK-B receptor); Ki = 0.110 nM (beta-2 adrenergic receptor) |
| Quantified Difference | Target compound σ2 Ki approximately 338-1324× higher (weaker) than YM-022 at its primary targets |
| Conditions | Radioligand binding assays; rat PC12 cell membranes; TMEM97 recombinant protein |
Why This Matters
This affinity range supports the compound's utility as a synthetically accessible starting point for SAR exploration, particularly for laboratories seeking to develop novel σ2 ligands with adamantane-based scaffolds.
- [1] BindingDB. BDBM50604967 (CHEMBL1698776). Ki: 90 nM, sigma-2 receptor (rat PC12 cells). View Source
- [2] BindingDB. BDBM50604968 (CHEMBL5190189). Ki: 23 nM, sigma-2 receptor/TMEM97 (unknown origin). View Source
- [3] BindingDB. BDBM50056101. Ki: 0.068 nM (CCK-B), Ki: 0.110 nM (beta-2 adrenergic). Yamanouchi Pharmaceutical Co. Ltd. View Source
